N-Cyclohexyl-2-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-YL]methanesulfinyl}acetamide

• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: N-cyclohexyl-2-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methylsulfinyl]acetamide
• InChI: InChI=1S/C20H26N2O3S/c1-14-7-6-8-16(11-14)20-22-18(15(2)25-20)12-26(24)13-19(23)21-17-9-4-3-5-10-17/h6-8,11,17H,3-5,9-10,12-13H2,1-2H3,(H,21,23)
• InChI Key: QBCGSSFWBZYHCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)C)CS(=O)CC(=O)NC3CCCCC3

Description

WAY-332042 is a bioactive small molecule with the chemical formula C({20})H({26})N({2})O({3})S and a molecular weight of 374.5. It is known for its high purity and is commonly used in scientific research .

Preparation Methods

The synthesis of WAY-332042 involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The exact synthetic routes and reaction conditions are proprietary and not publicly disclosed. Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

WAY-332042 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

WAY-332042 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological studies to understand its effects on different biological pathways.

Medicine: It is investigated for its potential therapeutic effects and mechanisms of action.

Industry: It is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of WAY-332042 involves its interaction with specific molecular targets and pathways. It binds to certain receptors or enzymes, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .